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Compound of Interest

Compound Name: 5-Benzylhydantoin

Cat. No.: B043465 Get Quote

5-Benzylhydantoin: A Comprehensive Technical
Guide
This technical guide provides an in-depth overview of the physical and chemical properties of

5-Benzylhydantoin, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, details experimental protocols

for its synthesis, and visualizes relevant biological pathways and experimental workflows.

Core Physical and Chemical Properties
5-Benzylhydantoin, a derivative of hydantoin, possesses a unique molecular structure that

contributes to its notable biological activities. It is a white to off-white crystalline solid.[1] The

core properties of this compound are summarized below.
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Property Value Reference

Molecular Formula C₁₀H₁₀N₂O₂ [2][3]

Molecular Weight 190.20 g/mol [2][3][4]

Melting Point 188-189 °C [5][6]

Appearance
White to off-white crystalline

solid
[1]

CAS Number 3530-82-3 [2][4][5]

Table 1: Core Physical and Chemical Properties of 5-Benzylhydantoin

Solubility and Acidity
The solubility and acidity of 5-Benzylhydantoin are critical parameters for its handling and

formulation in research and development.

Solvent Solubility Reference

Methanol Soluble [5][6]

Ethanol Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [1]

Water Limited solubility [1]

Table 2: Solubility Profile of 5-Benzylhydantoin

The pKa value for the abstraction of a hydrogen atom at the 5-position of 5-substituted

hydantoins generally falls within the range of 8.5 to 9.5. A specific experimentally determined

pKa value for 5-Benzylhydantoin is not readily available in the cited literature.

Spectral Data
Spectroscopic data is essential for the identification and characterization of 5-
Benzylhydantoin. While a comprehensive set of spectra for the parent compound is not fully
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detailed in the provided search results, representative data for closely related derivatives offer

valuable insights. For instance, the spectral data for 5-methyl-5-benzyl hydantoin has been

reported.

In the ¹H NMR spectrum of 5-methyl-5-benzyl hydantoin, signals for the N-H protons of the

hydantoin ring appear at 7.94 and 10.36 ppm. The diastereotopic protons of the CH₂ group are

observed as an AB quartet at 3.16 and 2.94 ppm. Aromatic proton signals are found at 7.34,

6.91, and 6.81 ppm.

The ¹³C NMR spectrum shows the carbonyl groups (C=O) at 178.0 and 156.6 ppm. The C-5

carbon of the hydantoin ring resonates at 63.3 ppm.

The IR spectrum of 5-methyl-5-benzyl hydantoin displays a characteristic N-H stretching

vibration at 3109 cm⁻¹. Strong bands for the C=O stretchers are observed at 1748 cm⁻¹ and

1732 cm⁻¹.

Experimental Protocols
The synthesis of 5-Benzylhydantoin and its derivatives can be achieved through various

methods. The Bucherer-Berg reaction is a classical and effective approach.

Modified Bucherer-Berg Synthesis of 5-Methyl-5-Benzyl
Hydantoin
This protocol describes a modified Bucherer–Berg reaction for the synthesis of 5-methyl-5-

benzyl hydantoin, a closely related derivative of 5-Benzylhydantoin.

Materials:

Phenylacetone

Ethanol

Water

Sodium Cyanide (NaCN)

Ammonium Carbonate ((NH₄)₂CO₃)
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Concentrated Hydrochloric Acid (HCl)

Procedure:

Dissolve phenylacetone (0.1 mol) in a 1:1 mixture of ethanol and water (120 mL total).

Add sodium cyanide (0.15 mol) and ammonium carbonate (0.15 mol) to the solution.

Heat the mixture at 60 °C and stir for 24 hours.

After 24 hours, acidify the reaction mixture with concentrated HCl to a pH of 6-6.5 in a well-

ventilated fume hood.

Cool the mixture to room temperature to allow for crystallization.

Filter the resulting crystals and recrystallize from 50% ethanol.

Dry the purified crystals to obtain 5-methyl-5-benzyl hydantoin.

Phenylacetone +
NaCN + (NH₄)₂CO₃

in Ethanol/Water
Reaction Mixture1. Mix Heat to 60°C

Stir for 24h
2. React Acidify with HCl

(pH 6-6.5)
3. Quench Cool to

Room Temperature
4. Crystallize Filter Crystals5. Isolate Recrystallize from

50% Ethanol
6. Purify 5-Methyl-5-Benzyl

Hydantoin
7. Dry

Click to download full resolution via product page

Modified Bucherer-Berg synthesis workflow.

Biological Activity and Signaling Pathways
5-Benzylhydantoin and its derivatives exhibit a range of biological activities, including

antibacterial and potential anticancer properties. Some derivatives have been investigated as

inhibitors of bacterial growth, showing promise against bacteria such as Salmonella typhi.[1]

Furthermore, certain 5-benzylidene-hydantoin derivatives have been identified as inhibitors of

the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key player in cancer cell

proliferation.
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The compound UPR1024, a 5-benzylidene-hydantoin derivative, has been shown to have

antiproliferative and proapoptotic effects on non-small cell lung cancer cell lines. Its mechanism

of action involves the inhibition of EGFR tyrosine kinase activity and the induction of DNA

damage, leading to cell cycle arrest and apoptosis. The apoptotic process involves both the

extrinsic and intrinsic pathways.
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EGFR inhibition by a 5-benzylidene-hydantoin derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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